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Compound of Interest

Compound Name: 2,4-Dimethylaniline hydrochloride

Cat. No.: B1664015 Get Quote

An In-depth Technical Guide to 2,4-
Dimethylaniline Hydrochloride
This guide provides a comprehensive overview of 2,4-Dimethylaniline hydrochloride, a

significant chemical intermediate. Intended for researchers, scientists, and professionals in

drug development and chemical synthesis, this document delves into its core properties,

synthesis considerations, and key applications, grounded in established scientific principles.

Core Chemical Identity and Properties
2,4-Dimethylaniline hydrochloride, also known by its synonym m-Xylidine Hydrochloride, is

the hydrochloride salt of 2,4-dimethylaniline.[1][2] This conversion to a salt form is a common

strategy in organic chemistry to enhance the stability and water solubility of the parent amine,

facilitating its use in various aqueous reaction media.

The fundamental physicochemical properties of this compound are summarized below.

Understanding these parameters is critical for its proper handling, storage, and application in

experimental design.
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Property Value Source

CAS Number 21436-96-4 [3][4][5]

Molecular Formula C8H12ClN [3][4][5]

Molecular Weight 157.64 g/mol [5][6]

Appearance
White to light yellow crystalline

powder
[1][2]

Melting Point 238 °C [2][3]

Purity Typically >98.0% (by HPLC) [1][2]

Note: Slight variations in molecular weight (e.g., 157.641, 157.643) exist across different

databases, reflecting minor differences in isotopic abundance calculations.[3][4][6]

Synthesis and Mechanism: The Acid-Base Reaction
The preparation of 2,4-Dimethylaniline hydrochloride is a straightforward yet illustrative acid-

base reaction. The lone pair of electrons on the nitrogen atom of the parent 2,4-dimethylaniline

acts as a Lewis base, readily accepting a proton (H+) from hydrochloric acid.

This protonation event is fundamental. It not only alters the physical properties of the

compound but is a critical step in many reaction pathways where activation or modification of

the aniline moiety is desired. For instance, the formation of the hydrochloride salt can protect

the amine group during certain synthetic transformations.

Experimental Workflow: Conceptual Preparation
The following diagram outlines the logical workflow for the synthesis of 2,4-Dimethylaniline
hydrochloride from its parent amine.
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Caption: Workflow for the synthesis of 2,4-Dimethylaniline hydrochloride.

Protocol: Laboratory-Scale Synthesis
The following protocol provides a detailed, self-validating method for preparing 2,4-
Dimethylaniline hydrochloride. The causality behind each step is explained to ensure both
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reproducibility and a deeper understanding of the process.

Objective: To synthesize 2,4-Dimethylaniline hydrochloride from 2,4-dimethylaniline.

Materials:

2,4-Dimethylaniline (reagent grade)

Diethyl ether (anhydrous)

Hydrochloric acid (concentrated, or as a solution in diethyl ether)

Ice bath

Magnetic stirrer and stir bar

Büchner funnel and filter paper

Vacuum flask

Procedure:

Dissolution (Causality: Ensure Homogeneous Reaction): Dissolve a known quantity of 2,4-

dimethylaniline in a minimal amount of anhydrous diethyl ether in a flask. The use of an

anhydrous solvent is crucial to prevent the introduction of water, which could interfere with

the crystallization process.

Cooling (Causality: Control Exothermic Reaction): Place the flask in an ice bath and begin

stirring. The protonation of an amine is an exothermic reaction. Cooling the solution

moderates the reaction rate and improves the yield and purity of the precipitated salt by

minimizing the formation of by-products.

Acidification (Causality: Protonation and Precipitation): Slowly add a solution of hydrochloric

acid in diethyl ether dropwise to the stirred solution. As the HCl is added, the 2,4-

dimethylaniline is protonated, forming the hydrochloride salt which is insoluble in diethyl

ether and will begin to precipitate out of the solution as a white solid.
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Digestion (Causality: Complete Crystallization): Continue stirring the mixture in the ice bath

for an additional 30 minutes after the acid addition is complete. This "digestion" period

ensures the reaction goes to completion and allows for the formation of well-defined crystals,

which are easier to filter.

Isolation (Causality: Separation of Solid Product): Collect the precipitated solid by vacuum

filtration using a Büchner funnel.

Washing (Causality: Removal of Impurities): Wash the collected solid on the filter with a

small amount of cold, anhydrous diethyl ether. This step is critical to remove any unreacted

starting material or residual acid without dissolving a significant amount of the desired

product.

Drying (Causality: Removal of Solvent): Dry the crystalline product under vacuum to remove

any remaining solvent. The final product should be a free-flowing white to off-white powder.

Applications and Significance in Research
2,4-Dimethylaniline hydrochloride serves as a vital building block in organic synthesis. Its

primary utility lies in its role as a precursor for the synthesis of more complex molecules,

including:

Pharmaceuticals: As an intermediate in the development of active pharmaceutical

ingredients (APIs).

Agrochemicals: Used in the synthesis of certain pesticides and herbicides.

Dyes and Pigments: The aniline moiety is a classic chromophore, making its derivatives

useful in the dye industry.

Safety and Handling
As with any chemical reagent, proper safety protocols are paramount. 2,4-Dimethylaniline
hydrochloride is classified as harmful if swallowed.

Personal Protective Equipment (PPE): Always use appropriate PPE, including safety

goggles, gloves, and a lab coat when handling this compound.
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Handling: Avoid inhalation of dust and ensure adequate ventilation. Wash hands thoroughly

after handling.

Storage: Store in a tightly sealed container in a cool, dry place, typically at room temperature

and under an inert atmosphere.[3]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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